Cas no 1806454-07-8 (Ethyl 3-(1-bromo-2-oxopropyl)-5-(methylthio)benzoate)

• Product Name: Ethyl 3-(1-bromo-2-oxopropyl)-5-(methylthio)benzoate
• CAS No: 1806454-07-8
• MF: C₁₃H₁₅BrO₃S
• MW: 331.225402116776
• CID: 4958082
• Update Time: 2025-08-03

Ethyl 3-(1-bromo-2-oxopropyl)-5-(methylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(1-bromo-2-oxopropyl)-5-(methylthio)benzoate

• Inchi： 1S/C13H15BrO3S/c1-4-17-13(16)10-5-9(12(14)8(2)15)6-11(7-10)18-3/h5-7,12H,4H2,1-3H3
• InChI Key： LLXQNQWOZPGJKH-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=C(C(=O)OCC)C=1)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 309
• XLogP3: 3.2
• Topological Polar Surface Area: 68.7

Additional information on Ethyl 3-(1-bromo-2-oxopropyl)-5-(methylthio)benzoate

Ethyl 3-(1-bromo-2-oxopropyl)-5-(methylthio)benzoate (CAS No. 1806454-07-8): A Comprehensive Overview

Ethyl 3-(1-bromo-2-oxopropyl)-5-(methylthio)benzoate, with the chemical formula C₁₁H₁₁BrO₄S, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS NO.1806454-07-8, is a derivative of benzoic acid and features a unique structural motif that makes it of interest for various synthetic applications. The presence of both bromine and methylthio substituents in its molecular structure suggests potential reactivity and utility in the development of novel bioactive molecules.

The molecular structure of Ethyl 3-(1-bromo-2-oxopropyl)-5-(methylthio)benzoate consists of a benzoate core substituted with a 1-bromo-2-oxopropyl group at the 3-position and a methylthio group at the 5-position. This arrangement provides a rich scaffold for further functionalization, making it a valuable intermediate in organic synthesis. The bromine atom is particularly noteworthy as it can participate in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in the construction of complex organic molecules.

In recent years, there has been growing interest in the development of pharmaceutical intermediates that incorporate heterocyclic structures, including benzoate derivatives. Ethyl 3-(1-bromo-2-oxopropyl)-5-(methylthio)benzoate fits into this category, as its structural features may contribute to its biological activity. Specifically, the methylthio group can interact with biological targets, potentially modulating enzyme activity or receptor binding. This has led to its investigation as a precursor in the synthesis of potential therapeutic agents.

One of the most compelling aspects of Ethyl 3-(1-bromo-2-oxopropyl)-5-(methylthio)benzoate is its versatility as a synthetic building block. The bromo-substituted propyl side chain provides a handle for further chemical modification, allowing chemists to explore diverse structural motifs. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups, expanding the compound's utility in drug discovery libraries.

The benzoate moiety itself is well-documented for its pharmacological properties. Benzoate derivatives have been explored for their potential applications in treating neurological disorders, inflammation, and metabolic diseases. The specific substitution pattern in Ethyl 3-(1-bromo-2-oxopropyl)-5-(methylthio)benzoate may confer unique properties that distinguish it from other benzoate-based compounds. This has prompted researchers to investigate its biological activity through both in vitro and in vivo studies.

Recent studies have highlighted the importance of bioisosteric replacements in drug design, where structural analogs are designed to maintain or enhance biological activity while improving pharmacokinetic properties. The bromo-2-oxopropyl group in Ethyl 3-(1-bromo-2-oxopropyl)-5-(methylthio)benzoate could serve as a point of modification to achieve such bioisosteric replacements. By exploring different substituents at this position, researchers can fine-tune the compound's interactions with biological targets.

The synthetic pathways for Ethyl 3-(1-bromo-2-oxopropyl)-5-(methylthio)benzoate have also been optimized for efficiency and scalability. Modern synthetic techniques, including flow chemistry and automated synthesis platforms, have enabled the rapid production of this compound in sufficient quantities for research purposes. These advancements have made it more accessible to academic and industrial researchers alike.

In conclusion, Ethyl 3-(1-bromo-2-oxopropyl)-5-(methylthio)benzoate represents a promising candidate for further exploration in pharmaceutical chemistry. Its unique structural features, combined with its potential for functionalization, make it a valuable tool for drug discovery and synthetic organic chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.